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Compound of Interest

Compound Name: BG-45

Cat. No.: B1666942

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
BG-45 (CAS: 926259-99-6; N-(2-Aminophenyl)pyrazine-2-carboxamide), a potent and selective
HDACS inhibitor. Adherence to these guidelines is essential to ensure personnel safety and
mitigate environmental hazards.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling BG-45. This is based
on its classification as harmful if swallowed, a skin and eye irritant, and a potential respiratory
irritant.[1]
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PPE Category Specification Rationale

o Protects against splashes and
_ Safety goggles with side- ) )
Eye Protection ) airborne particles that can
shields ) S
cause serious eye irritation.[1]

] Protective gloves (Nitrile Prevents skin contact which
Hand Protection o
rubber recommended) can cause irritation.[1]

Provides a barrier against

] Impervious clothing (e.qg., accidental spills and
Body Protection o
laboratory coat) contamination of personal
clothing.[1]

] ) ) Minimizes the risk of
, _ Suitable respirator (use in well- , L
Respiratory Protection . respiratory irritation from dust
ventilated areas)
or aerosols.[1]

Operational Plan: Handling and Storage

Engineering Controls:

o Work with BG-45 should be conducted in a well-ventilated area, preferably within a chemical
fume hood.[1]

¢ An accessible safety shower and eye wash station must be available in the immediate work
area.[1]

Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the work
area by covering surfaces with absorbent, disposable material.

e Weighing and Aliquoting: If working with the solid form, conduct these activities in a fume
hood to minimize dust inhalation. Avoid the formation of dust and aerosols.[1]

e Solution Preparation: BG-45 is soluble in DMSO.[2] When preparing solutions, add the
solvent to the solid slowly to avoid splashing.
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e Post-Handling: After handling, wash hands thoroughly.[1] Decontaminate all work surfaces
and equipment.

Storage:

o Store BG-45 in a dry, dark place.[2]

o For short-term storage (days to weeks), maintain a temperature of 0 - 4°C.[2]
o For long-term storage (months to years), store at -20°C.[2]

Disposal Plan

Waste Categorization:

 All solid waste contaminated with BG-45 (e.g., pipette tips, tubes, absorbent paper) should
be considered hazardous waste.

o Unused BG-45, whether in solid form or in solution, must be disposed of as hazardous
chemical waste.

Step-by-Step Disposal Protocol:

o Segregation: Collect all BG-45 waste in a designated, clearly labeled, and sealed hazardous
waste container. Do not mix with other waste streams unless compatibility has been
confirmed.

o Containerization: Use chemically resistant containers for waste collection. Ensure containers
are properly closed to prevent leakage.

e Labeling: Label the waste container with "Hazardous Waste," the full chemical name "N-(2-
Aminophenyl)pyrazine-2-carboxamide," the CAS number "926259-99-6," and the associated
hazard symbols (e.g., harmful, irritant).

o Storage of Waste: Store the waste container in a designated, secure area away from
incompatible materials, pending collection by a licensed hazardous waste disposal company.
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o Spill Management: In the event of a spill, prevent further leakage. Absorb spills with an inert,
non-combustible material (e.g., sand, vermiculite) and collect for disposal as hazardous
waste.[1]

Experimental Workflow: Safe Handling of BG-45
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Caption: Workflow for the safe handling and disposal of BG-45.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1666942?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666942?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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